Ethyl 7-chloro-5-fluoro-3-formyl-1H-indole-2-carboxylate
Overview
Description
“Ethyl 7-chloro-5-fluoro-3-formyl-1H-indole-2-carboxylate” is a derivative of indole . Indoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology . The application of indole derivatives as biologically active compounds for the treatment of various disorders in the human body has attracted increasing attention in recent years .
Scientific Research Applications
Synthesis and Chemical Properties
Research on ethyl 7-chloro-5-fluoro-3-formyl-1H-indole-2-carboxylate primarily focuses on its synthesis and application as a chemical intermediate in the production of various compounds. This chemical serves as a critical building block in organic synthesis, offering pathways to design complex molecules due to its reactive sites.
Synthetic Pathways
One approach to synthesizing derivatives of indole carboxylates involves the transformation of sulfomethyl groups to formyl functions, demonstrating the compound's utility in creating new synthetic intermediates for further chemical reactions (Pete, Szöllösy, & Szokol, 2006). Similarly, methods for synthesizing 5-substituted indole derivatives showcase the adaptability of indole carboxylates in synthesizing aldehydes from sulfomethyl groups, highlighting its potential in diverse synthetic applications (Pete, Parlagh, & Tőke, 2003).
Chemical Transformations
The compound's role extends to facilitating chemical transformations, such as the conversion of ethyl 7-chloro-6-fluoro-4-ethoxyquinoline-3-carboxylate into other chemical entities through reactions in different solvents, indicating its flexibility and importance in chemical synthesis (Guo Hui, 1991).
Applications in Medicinal Chemistry
Beyond its fundamental chemical properties, ethyl 7-chloro-5-fluoro-3-formyl-1H-indole-2-carboxylate's framework is instrumental in medicinal chemistry, particularly in designing molecules with potential therapeutic applications.
- Drug Development: The chemical's structure is pivotal in developing indolyl arylsulfones, highlighting its relevance in creating potent inhibitors for therapeutic uses. This role underscores the compound's contribution to synthesizing biologically active molecules, showcasing its utility in advancing drug discovery and development processes (Piscitelli, Regina, & Silvestri, 2008).
Future Directions
Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities . Therefore, the future directions could involve further exploration of the biological activities of “Ethyl 7-chloro-5-fluoro-3-formyl-1H-indole-2-carboxylate” and its potential applications in medicine.
properties
IUPAC Name |
ethyl 7-chloro-5-fluoro-3-formyl-1H-indole-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClFNO3/c1-2-18-12(17)11-8(5-16)7-3-6(14)4-9(13)10(7)15-11/h3-5,15H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TUPYVSCUZSGIMM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=C(N1)C(=CC(=C2)F)Cl)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClFNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901156556 |
Source
|
| Record name | 1H-Indole-2-carboxylic acid, 7-chloro-5-fluoro-3-formyl-, ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901156556 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 7-chloro-5-fluoro-3-formyl-1H-indole-2-carboxylate | |
CAS RN |
1360921-15-8 |
Source
|
| Record name | 1H-Indole-2-carboxylic acid, 7-chloro-5-fluoro-3-formyl-, ethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1360921-15-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1H-Indole-2-carboxylic acid, 7-chloro-5-fluoro-3-formyl-, ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901156556 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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